Cas no 168473-88-9 (ethyl 3-amino-4-bromobenzoate)

• Product Name: ethyl 3-amino-4-bromobenzoate
• CAS No: 168473-88-9
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 2108864
• PubChem ID: 19919763
• Update Time: 2025-04-21

ethyl 3-amino-4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-4-bromobenzoate
• 168473-88-9
• ethyl3-amino-4-bromobenzoate
• EN300-6511141
• MFCD12031869
• ethyl 4-bromo-3-aminobenzoate
• AKOS010563712
• 3-Amino-4-bromo-benzoic acid ethyl ester
• doi:10.14272/PPVXNRMIVXWQKP-UHFFFAOYSA-N.1
• AB10342
• CS-0371367
• DA-09452
• SCHEMBL9119581
• SY260854
• BS-27676

• Inchi： 1S/C9H10BrNO2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3
• InChI Key： PPVXNRMIVXWQKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OCC)=CC=1N

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų